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Compound of Interest

Compound Name: VGDO071

Cat. No.: B15492802

To our valued audience of researchers, scientists, and drug development professionals:

Our comprehensive investigation into the role of VGDO071 in lipid scrambling has concluded
that there is currently no publicly available scientific literature, clinical trial data, or other
accessible information identifying a molecule or compound designated as "VGDO071." Extensive
searches across multiple databases have yielded no results for this term in the context of lipid
scrambling or any other biological process.

Therefore, we are unable to provide an in-depth technical guide, including quantitative data,
experimental protocols, or signaling pathway diagrams, as requested. The absence of any
foundational information on VGDO071 prevents a meaningful analysis of its potential function.

It is possible that "VGDO071" represents an internal compound code that has not yet been
disclosed in publications, a novel therapeutic agent in preclinical stages that is not yet in the
public domain, or a term that may have been subject to a typographical error.

While we cannot deliver a report on VGDO071 specifically, we would like to offer a concise
overview of the well-established mechanisms of lipid scrambling, a critical process in cellular
physiology, which may serve as a valuable contextual reference.

The Landscape of Lipid Scrambling

Lipid scrambling is the process of bidirectional, ATP-independent movement of phospholipids
between the two leaflets of a cell membrane, leading to the collapse of lipid asymmetry. This
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process is fundamental to various cellular events, including:

Blood Coagulation: The exposure of phosphatidylserine (PS) on the outer leaflet of activated
platelets is a key trigger for the coagulation cascade.

Apoptosis: The externalization of PS serves as an "eat-me" signal for phagocytes to clear
apoptotic cells.

Membrane Fusion and Fission: Scrambling of lipids is implicated in processes like cell
fusion, vesicle trafficking, and viral entry.

Membrane Repair: Rapid lipid scrambling helps in resealing membrane disruptions.

A major family of proteins responsible for calcium-activated lipid scrambling is the TMEM16
(Anoctamin) family.[1][2]

The TMEM16 Family of Scramblases

The TMEM16 family consists of ten members with diverse functions. Several of these, notably
TMEM16F and TMEM16E, act as calcium-dependent phospholipid scramblases.[1] Their
activation by intracellular calcium elevation leads to a conformational change, creating a
pathway for lipids to move across the membrane.

The proposed mechanism for TMEM16-mediated scrambling involves a “credit-card" model,
where the polar headgroups of phospholipids are thought to traverse a hydrophilic groove
within the protein, shielded from the hydrophobic core of the membrane.[3] However, recent
studies also suggest that TMEM16 scramblases can thin the surrounding membrane, which
may lower the energy barrier for lipid flipping, even outside of a defined groove.[3][4]

Concluding Remarks

While the specific role of "VGDO071" in lipid scrambling remains unknown due to the lack of
available data, the field of lipid scramblase research continues to be an active and important
area of investigation. The development of modulators for scramblase activity holds significant
therapeutic potential for a variety of diseases, including bleeding disorders, thrombosis, and
autoimmune conditions.
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We encourage researchers with information on VGDO71 to bring it to the scientific community's
attention through publication or other forms of public disclosure. This would be a crucial step in
enabling a thorough evaluation of its mechanism of action and potential therapeutic
applications. We will continue to monitor for any new information on this topic and will provide
updates as they become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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